Cas no 2171940-55-7 (3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171940-55-7
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5761904
• PubChem ID: 165598575
• Update Time: 2025-10-21

3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171940-55-7
• 3-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1642670
• 3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo3.2.1octan-3-ol

• Inchi： 1S/C14H25NO2/c1-12(2)7-13(8-12,9-16)14(17)5-10-3-4-11(6-14)15-10/h10-11,15-17H,3-9H2,1-2H3
• InChI Key： IUWUJUUETOIVQZ-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC(C1)N2)C1(CO)CC(C)(C)C1

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo3.2.1octan-3-ol

3-(1-Hydroxymethyl)-3,3-Dimethylcyclobutyl-8-Azabicyclo[3.2.1]Octan-3-Ol: A Comprehensive Overview

The compound CAS NO 2171940-55-7 is a unique entity in the realm of organic chemistry, known for its intricate structure and potential applications in various fields. This molecule, also referred to by its systematic name 3-(1-hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo[3.2.1]octan-3-ol, has garnered significant attention due to its novel properties and versatility.

Firstly, the structure of this compound is a fascinating interplay of rings and substituents. The cyclobutane ring at the core contributes to the molecule's rigidity and stability. Attached to this ring are two methyl groups (dimethyl) and a hydroxymethyl group (hydroxymethyl), which introduce functional diversity. These features make the compound potentially useful in medicinal chemistry, where structural complexity often correlates with biological activity.

Recent studies have highlighted the importance of bicyclic structures in drug discovery. The 8-azabicyclo[3.2.1]octane framework is particularly notable for its ability to mimic natural product scaffolds, which are often targets for pharmaceutical interventions. This structural motif has been explored in the development of kinase inhibitors and other bioactive agents.

The hydroxymethyl group in the molecule serves as a versatile functional moiety. It can act as a site for further chemical modification, such as oxidation or glycosylation, which could enhance its pharmacokinetic properties. This makes hydroxymethyl groups highly desirable in drug design.

Research into cyclobutane-containing compounds has shown that these structures can exhibit remarkable stability and reactivity. The 3,3-dimethylcyclobutyl substituent in this compound not only adds to its structural uniqueness but also contributes to its potential as a chiral center, which is crucial for enantioselective synthesis.

One of the most promising aspects of CAS NO 2171940-55-7 is its application in drug delivery systems. The bicyclic framework can be engineered to encapsulate drugs or act as a carrier, improving solubility and bioavailability. This has been a hot topic in recent pharmaceutical research.

Furthermore, the compound's ability to form hydrogen bonds due to its hydroxymethyl group makes it a potential candidate for enzyme inhibition. Hydrogen bonding is a critical interaction in enzyme-substrate recognition, and this feature could be exploited to design inhibitors for various enzymes of therapeutic interest.

The synthesis of such complex molecules has been made more accessible by advancements in asymmetric catalysis. The presence of multiple chiral centers in 3-(1-hydroxymethyl)-3,3-dimethylcyclobutyl-8-azabicyclo[3.2.1]octan-3-ol underscores the need for efficient enantioselective methods, which have been actively pursued in recent years.

Lastly, the octane ring system provides a rigid platform that can be functionalized to target specific biological pathways. This has implications in the development of receptor antagonists and other agents that modulate cellular signaling.